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Introduction
2,3-Dimethylphenyl isocyanate (CAS RN: 1591-99-7) is an aromatic isocyanate compound

characterized by a phenyl ring substituted with an isocyanate (-N=C=O) group and two

adjacent methyl groups.[1][2][3] This specific arrangement of functional groups imparts a

unique reactivity profile, making it a valuable intermediate and building block in organic

synthesis.[4][5] Its applications are particularly relevant in the development of novel

pharmaceuticals, agrochemicals, and specialized polymers.[6][7]

This guide provides a comprehensive overview of the core chemical properties, reactivity,

synthesis, and handling protocols for 2,3-Dimethylphenyl isocyanate, tailored for researchers

and professionals in drug development and chemical synthesis.

Physicochemical and Spectroscopic Properties
Accurate identification and characterization are paramount for the effective use of any chemical

reagent. The fundamental properties of 2,3-Dimethylphenyl isocyanate are summarized

below.
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Core Physical Properties
Property Value Source

CAS Number 1591-99-7 [1][8]

Molecular Formula C₉H₉NO [1][8]

Molecular Weight 147.17 - 147.18 g/mol [1][2][3][8]

Appearance
Clear, colorless to pale yellow

liquid
[9]

Density 1.059 g/mL [1][2]

Boiling Point 104-105 °C (at 50 mmHg) [1][10]

Refractive Index 1.5375 - 1.5405 (at 20°C) [1][9]

InChI Key
KNHJIEOCVVIBIV-

UHFFFAOYSA-N
[1][2]

Spectroscopic Profile
Spectroscopic analysis is essential for confirming the identity and purity of the compound.

Infrared (IR) Spectroscopy: The most prominent feature in the IR spectrum of an isocyanate

is the strong, sharp absorption band corresponding to the asymmetric stretching of the -

N=C=O group, typically found around 2250-2275 cm⁻¹. The spectrum for 2,3-
Dimethylphenyl isocyanate aligns with this, showing a characteristic peak in this region.

[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum would show distinct signals for the aromatic protons

and the two methyl groups. The aromatic protons will appear in the downfield region

(typically 7.0-7.5 ppm), with splitting patterns determined by their coupling. The two methyl

groups will appear as singlets in the upfield region (typically 2.0-2.5 ppm).

¹³C NMR: The carbon spectrum will show a characteristic signal for the highly deshielded

isocyanate carbon (~120-130 ppm), along with signals for the aromatic and methyl
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carbons.

Chemical Structure and Reactivity
The chemical behavior of 2,3-Dimethylphenyl isocyanate is dominated by the highly

electrophilic carbon atom of the isocyanate group.

Molecular Structure
The structure consists of a benzene ring with an isocyanate group at position 1, and two methyl

groups at positions 2 and 3.

Caption: Structure of 1-isocyanato-2,3-dimethylbenzene.

Core Reactivity
Isocyanates are electrophiles that readily react with a wide range of nucleophiles.[12] The

primary site of reaction is the central carbon of the N=C=O group.

Reaction with Alcohols: This is a cornerstone reaction, forming a stable urethane

(carbamate) linkage.[12] This reaction is moderately fast and can be catalyzed by bases like

tertiary amines or organometallic compounds.[13] The exothermicity of this reaction is

approximately 24 kcal/mol.[13]

Reaction with Amines: The reaction with primary or secondary amines is typically very rapid

and results in the formation of a urea derivative.[12] Primary amines are generally more

reactive towards isocyanates than primary alcohols.[14]

Reaction with Water: Isocyanates react with water to form an unstable carbamic acid, which

then decomposes to yield a primary amine and carbon dioxide gas.[12] This reaction is

critical to consider, as the newly formed amine can then react with another isocyanate

molecule to form a disubstituted urea. This necessitates the use of anhydrous conditions for

most applications to prevent unwanted side reactions and product contamination.

The general order of reactivity of common nucleophiles with isocyanates is: Primary Amine >

Primary Alcohol > Secondary Amine > Water[14]
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Caption: General reactivity pathways for 2,3-Dimethylphenyl Isocyanate.

Synthesis and Manufacturing
The industrial production of aryl isocyanates, including 2,3-Dimethylphenyl isocyanate, is

most commonly achieved through the phosgenation of the corresponding primary amine (2,3-

dimethylaniline).[12]

General Reaction: R-NH₂ (2,3-dimethylaniline) + COCl₂ (phosgene) → R-NCO (2,3-
Dimethylphenyl isocyanate) + 2 HCl[12]

This process involves hazardous materials like phosgene and requires specialized equipment

and stringent safety protocols.[12] Alternative, phosgene-free laboratory methods exist, such as

the Curtius rearrangement or the oxidation of isonitriles, but the phosgenation route remains

dominant for large-scale synthesis.[6][15] A patented method describes using solid phosgene

(triphosgene) with 2,3-dimethylaniline in a solvent like 1,2-dichloroethane to improve safety and

simplify the process.[6]

Applications in Research and Drug Development
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The electrophilic nature of 2,3-Dimethylphenyl isocyanate makes it a versatile reagent.

Pharmaceutical Synthesis: It serves as a key building block for creating molecules with urea

or urethane linkages, which are common motifs in modern pharmaceuticals.[4][7] These

functional groups can act as hydrogen bond donors and acceptors, influencing a molecule's

binding affinity to biological targets.

Derivatization Reagent: In analytical chemistry, it can be used to derivatize alcohols and

amines to facilitate their separation and detection, for example, by gas or liquid

chromatography.

Polymer Chemistry: As a monofunctional isocyanate, it can be used as a chain terminator or

for end-capping in polyurethane synthesis to control molecular weight and modify polymer

properties.

Safety, Handling, and Storage
2,3-Dimethylphenyl isocyanate is a hazardous substance and must be handled with extreme

care in a controlled laboratory environment.

Hazard Profile
Toxicity: Fatal if inhaled and toxic or harmful if swallowed or in contact with skin.[1][5][10][16]

Irritation: Causes serious eye and skin irritation.[1][5][10]

Sensitization: May cause allergy or asthma symptoms, breathing difficulties if inhaled, and

may cause an allergic skin reaction.[1][17][18]

Flammability: It is a combustible liquid.[1][17]

Handling and Personal Protective Equipment (PPE)
Ventilation: Always handle this chemical within a certified chemical fume hood to avoid

inhalation of vapors.[10][17]

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene) to prevent skin

contact.[10][18]
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Eye Protection: Use chemical safety goggles or a face shield.[10][18]

Respiratory Protection: In case of inadequate ventilation or for spill cleanup, use a full-face

respirator with an appropriate organic vapor cartridge.[10][17][18]

Inert Atmosphere: Due to its reactivity with water, handle and store under an inert

atmosphere (e.g., nitrogen or argon) to maintain purity.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area away from heat,

sparks, and open flames.[17] It should be stored separately from incompatible materials such

as alcohols, amines, bases, and water. Refrigeration is often recommended for long-term

storage.[17]

Experimental Protocol: Synthesis of a Urethane
Derivative
This protocol provides a representative workflow for the reaction of 2,3-Dimethylphenyl
isocyanate with a primary alcohol to form a carbamate (urethane). This procedure

underscores the need for anhydrous conditions and careful product purification.
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Start: Reagents & Glassware

1. Dry Glassware
(Oven or flame-dry under vacuum)

2. Inert Atmosphere
(Flush system with N₂ or Ar)

3. Dissolve Alcohol
(In anhydrous solvent, e.g., THF, CH₂Cl₂)

4. Add Isocyanate
(Slowly, dropwise via syringe at 0°C)

5. Reaction Monitoring
(TLC or LC-MS to track disappearance of starting material)

6. Work-up
(Quench, extract with organic solvent, wash with brine)

7. Purification
(Flash column chromatography)

8. Characterization
(NMR, IR, MS to confirm structure and purity)

End: Pure Urethane Product

Click to download full resolution via product page

Caption: Experimental workflow for urethane synthesis.
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Step-by-Step Methodology
Preparation: All glassware must be rigorously dried in an oven (120°C) overnight and

allowed to cool in a desiccator or assembled and flame-dried under a high vacuum.

Reaction Setup: Assemble the reaction flask with a magnetic stir bar, a rubber septum, and a

nitrogen/argon inlet. Maintain a positive pressure of inert gas throughout the reaction.

Reagent Addition:

Dissolve the primary alcohol (1.0 equivalent) in an appropriate anhydrous solvent (e.g.,

Dichloromethane or Tetrahydrofuran).

Cool the solution to 0°C using an ice-water bath.

Slowly add 2,3-Dimethylphenyl isocyanate (1.05 equivalents) dropwise via a syringe

over 5-10 minutes. Causality: A slight excess of the isocyanate ensures full conversion of

the limiting alcohol. Slow, cooled addition helps to control the exothermic reaction.

Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours, or until Thin

Layer Chromatography (TLC) analysis indicates the complete consumption of the starting

alcohol.

Work-up:

Quench the reaction by adding a small amount of methanol to consume any remaining

isocyanate.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash sequentially with

1M HCl, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate

under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel using an

appropriate solvent system (e.g., a hexane/ethyl acetate gradient) to isolate the pure

urethane.
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Validation: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, IR

spectroscopy, and Mass Spectrometry.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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